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Compound of Interest

Compound Name: Pentadecafluorooctanoate

Cat. No.: B1229875

Get Quote

Executive Safety Summary: The "Forever" Risk
Do not treat Pentadecafluorooctanoate (PFOA) as a standard organic acid. While its acute

toxicity (LD50) may appear moderate compared to potent neurotoxins, its danger lies in

persistence and bioaccumulation. PFOA has a half-life in the human body measured in years

(estimated 2-4 years), not hours. It binds avidly to serum albumin and accumulates in the liver,

kidney, and blood.

The Critical Hazard:

Bioaccumulation: Repeated low-level exposure leads to significant body burden.

Reprotoxicity: It is a confirmed developmental toxicant (crosses the placenta).[1]

Carcinogenicity: Classified as "Possibly Carcinogenic to Humans" (IARC Group 2B) and

"Confirmed Animal Carcinogen" (ACGIH).

The "Trojan Horse" Mechanism: Dermal Absorption
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Many researchers underestimate dermal risk because PFOA is ionized at physiological pH.

However, recent kinetic studies demonstrate that PFOA permeates skin, particularly when

solvated.

The Mechanism:

Solid State: PFOA powder is corrosive.[2][3] It damages the stratum corneum, creating its

own entry pathway.

Solvent Carrier Effect: When dissolved in organic solvents (e.g., Methanol, DMSO, Acetone),

the solvent acts as a "Trojan Horse," dragging PFOA molecules through the lipid bilayer of

the skin significantly faster than aqueous solutions.

Scientist-to-Scientist Directive:Never handle PFOA stock solutions in organic solvents with

standard single-layer nitrile gloves. The breakthrough time for the solvent often dictates the

safety of the solute.

PPE Selection Matrix
This matrix replaces generic "safety recommendations" with a risk-based logic system.

A. Hand Protection (The Primary Barrier)
Protocol:Double-Gloving is Mandatory.

Inner Layer: 4-mil Nitrile (inspection contrast).

Outer Layer: Varies by task.
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Task / State Primary Glove Material
Rationale & Breakthrough
Logic

Solid / Powder Weighing Double Nitrile (min. 5 mil outer)

Solid PFOA is corrosive but

does not permeate intact nitrile

instantly. Double layer

prevents micro-pinhole

exposure.

Aqueous Solutions (<1%) Double Nitrile (Extended Cuff)

Water does not degrade nitrile.

The risk here is splash contact.

Immediate change upon

contamination.[2]

Organic Solvents

(DMSO/MeOH)
Silver Shield / 4H® (Laminate)

CRITICAL: Standard nitrile

degrades rapidly in

acetone/DMSO. Laminate

gloves provide >480 min

breakthrough protection

against the carrier solvent.

Spill Cleanup Butyl Rubber or Viton

Thick, chemically resistant

material required for gross

contamination handling.

B. Respiratory & Body Protection[1][2][4][5][6][7]
Respiratory:

Primary:Chemical Fume Hood (Certified face velocity 80-100 fpm).

Secondary (if outside hood):P100/N100 Particulate Respirator with Organic Vapor (OV)

cartridge. (PFOA dust is fine and static-charged; standard N95 is insufficient for long-

duration powder handling).

Body:

Tyvek® Lab Coat (Disposable): Do not use cotton lab coats. PFOA dust settles on cotton

fibers and is transported out of the lab (home/office contamination).
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Goggles: Chemical splash goggles (indirect vent). Safety glasses are insufficient for

corrosive powders.

Operational Workflow: Decision Logic
The following diagram illustrates the decision process for selecting PPE and engineering

controls based on the physical state of the PFOA.

Start: PFOA Handling Task

Determine Physical State

Solid / Powder Liquid Solution

PPE: Double Nitrile + Tyvek
Control: Static-Free Balance in Hood

Resp: P100 if outside hood

Inhalation/Static Risk

Carrier Solvent?

Aqueous (Water/Buffer) Organic (DMSO, MeOH, Acetone)

PPE: Double Nitrile (Long Cuff)
Change immediately on splash

PPE: Silver Shield/Laminate Liner
under Nitrile Outer

Reason: Solvent Permeation

Trojan Horse Effect

Click to download full resolution via product page

Figure 1: Risk-based decision tree for PPE selection. Note the escalation to laminate gloves

when organic solvents are involved.
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Protocol: Safe Weighing & Solubilization
Objective: Prevent static dispersal of powder and solvent permeation.

Static Control: PFOA powder is static-prone. Use an anti-static gun or ionizer bar inside the

fume hood before opening the vial.

Donning (The "Clean-Dirty" Rule):

Don inner nitrile gloves.

Don Tyvek coat.

Don outer gloves (Laminate if using solvents, Nitrile if aqueous).

Self-Validation: Check for air leaks in gloves by inflating the cuff slightly before starting.

Weighing:

Place a disposable balance shield (or draft shield) inside the hood.

Weigh directly into a tared vial. Do not use weighing paper (powder sticks and disperses).

Use a weighing boat or funnel.

Solubilization:

Add solvent slowly to the vial.

Cap immediately. Vortex inside the hood.

Doffing (Critical):

Remove outer gloves inside the hood and place in a dedicated solid waste bag.

Remove Tyvek coat (turn inside out).

Remove inner gloves last.
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Wash hands with soap and cool water (warm water opens pores, increasing absorption

risk if residue exists).

Waste & Disposal: The "Cradle-to-Grave" Path
Regulatory Status: PFOA is a CERCLA Hazardous Substance (designated 2024) but not yet a

RCRA Hazardous Waste. However, you must manage it as Hazardous Chemical Waste.

Disposal Protocol:

Segregation: Do not mix PFOA waste with general solvents if possible. Create a dedicated

waste stream labeled "PFAS Waste - PFOA".

Container: Polyethylene (HDPE) or Polypropylene (PP) containers. Avoid glass if using HF-

containing mixtures, though PFOA alone is safe in glass.

Rinsate: All rinsate from glassware (first 3 rinses) must be collected as hazardous waste. Do

not pour down the drain.

Destruction: Ensure your waste contractor utilizes high-temperature incineration (>1100°C)

or sends to a Hazardous Waste Landfill (Subtitle C). Standard autoclaving does not destroy

PFOA.

Lab Waste Generation
(Liquids, Solids, PPE)

Segregate: 'PFAS Waste'
HDPE Container

Label: 'Non-RCRA Regulated'
'Contains PFOA' EHS / Contractor Pickup High-Temp Incineration

or Subtitle C Landfill

Click to download full resolution via product page

Figure 2: PFOA waste lifecycle. Note that standard drain disposal is strictly prohibited due to

environmental persistence.

Emergency Response
Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol/acetone) to clean skin; this will increase absorption.

Eye Contact: Flush for 15 minutes. Consult an ophthalmologist (corrosive risk).
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Spills:

Alert nearby personnel.

Don double gloves and respiratory protection.

Cover with absorbent pads (for liquids) or wet-wipe (for powders—do not dry sweep).

Place all cleanup materials in the PFAS waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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